Cas no 895011-73-1 (4-(dimethylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide
• CAS No: 895011-73-1
• MF: C₂₂H₁₉FN₄O₃S₂
• MW: 470.539665460587
• CID: 6068109
• PubChem ID: 26842666
• Update Time: 2025-06-13

4-(dimethylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide
• 4-(dimethylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]benzamide
• 4-(N,N-dimethylsulfamoyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• F2515-1300
• 895011-73-1
• AKOS002067916

• Inchi： 1S/C22H19FN4O3S2/c1-26(2)32(29,30)17-10-8-16(9-11-17)21(28)27(14-15-5-4-12-24-13-15)22-25-20-18(23)6-3-7-19(20)31-22/h3-13H,14H2,1-2H3
• InChI Key： BKGNDDHEACGHNW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N(C1=NC2C(=CC=CC=2S1)F)CC1C=NC=CC=1)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 470.08826099g/mol
• Monoisotopic Mass: 470.08826099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 120Ų

Additional information on 4-(dimethylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide

Comprehensive Analysis of 4-(dimethylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide (CAS No. 895011-73-1)

The compound 4-(dimethylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide (CAS No. 895011-73-1) is a highly specialized benzamide derivative with a unique molecular structure. Its dimethylsulfamoyl and fluoro-benzothiazole moieties contribute to its distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine. Researchers are particularly interested in how 4-(dimethylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide interacts with biological targets, given its heterocyclic framework. The pyridine and benzothiazole components are known to enhance bioavailability and binding affinity, which are critical factors in drug development. These attributes make it a promising candidate for addressing unmet medical needs.

The synthesis of CAS No. 895011-73-1 involves multi-step organic reactions, including sulfonylation and N-alkylation processes. Its molecular weight and logP value suggest moderate solubility, which is a key consideration for formulation scientists. Recent studies have highlighted its potential in cancer research, particularly in modulating signal transduction pathways. This aligns with the growing focus on personalized oncology treatments, a hot topic in biomedical forums and search queries.

From an industrial perspective, 4-(dimethylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide is also investigated for its agrochemical applications. Its fluoro-substituted benzothiazole core exhibits pesticidal properties, resonating with the global push for sustainable crop protection solutions. This dual applicability in pharma and agrochemistry underscores its versatility, frequently mentioned in patent literature and R&D discussions.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, ensuring high purity for research use. Stability studies indicate that it remains intact under standard storage conditions, a vital factor for long-term experimental reproducibility. As the scientific community increasingly prioritizes data-driven drug design, the structural insights from CAS No. 895011-73-1 contribute to cheminformatics databases and QSAR modeling.

In conclusion, 4-(dimethylsulfamoyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide represents a compelling case study in modern medicinal chemistry. Its multifaceted applications and alignment with trending research areas like targeted therapy and green chemistry ensure its continued relevance. For researchers querying "benzothiazole derivatives in drug discovery" or "fluoro-substituted kinase inhibitors," this compound offers valuable insights into structure-activity relationships and innovation pathways.